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Compound of Interest

Compound Name: titanomagnetite

Cat. No.: B1172002 Get Quote

This guide provides essential safety and logistical information for handling titanomagnetite in

a research environment. Adherence to these procedures is critical for ensuring personnel

safety and minimizing environmental impact.

Hazard Identification
Titanomagnetite is an iron ore that primarily consists of iron oxides, with varying

concentrations of titanium dioxide and other metallic oxides. While generally considered low

toxicity, the primary hazard associated with titanomagnetite is the inhalation of fine dust

particles.

Inhalation: Prolonged or repeated inhalation of titanomagnetite dust can lead to irritation of

the respiratory tract.[1] Some titanomagnetite ores may contain crystalline silica, which can

cause silicosis, a serious lung disease, with long-term exposure.

Eye Contact: The dust can cause mechanical irritation to the eyes.[2][3]

Skin Contact: May cause minor skin irritation upon prolonged contact.[3]

Carcinogenicity: Some components, if present, such as certain forms of chromium or nickel,

may be considered carcinogenic.[4] Titanium dioxide is considered a potential occupational

carcinogen by NIOSH.[3][5]
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The selection of appropriate PPE is crucial to mitigate the risks associated with handling

titanomagnetite powder. The following table summarizes the recommended PPE.

Protection Type Specific Equipment Purpose Citation

Respiratory Protection

NIOSH-approved

respirator (e.g., N95

filtering facepiece)

To prevent inhalation

of fine dust particles.
[6][7]

Eye and Face

Protection

Safety glasses with

side shields or

chemical splash

goggles.

To protect eyes from

dust and potential

splashes.

[6][8]

Hand Protection
Chemical-resistant

gloves (e.g., nitrile).

To prevent skin

contact and irritation.
[6][8]

Body Protection
Laboratory coat or

protective overalls.

To keep personal

clothing clean and

prevent skin

exposure.

[1][6]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling titanomagnetite will minimize exposure and ensure safety.

Pre-Handling Preparations:

Consult Safety Data Sheet (SDS): Always review the material's specific SDS before use.

Ensure Proper Ventilation: Work in a well-ventilated area. For procedures that may generate

significant dust, a fume hood or a ventilated enclosure is required.

Assemble PPE: Don all required personal protective equipment as detailed in the table

above.

Prepare Work Area: Cover work surfaces with disposable liners to facilitate cleanup. Ensure

emergency equipment, such as an eyewash station and safety shower, is accessible.
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Handling Procedure:

Minimize Dust Generation: Handle the powder carefully. Avoid actions that can create dust

clouds, such as dropping containers or vigorous scooping.

Weighing and Transferring: When weighing or transferring the material, do so in a

designated area with good ventilation. Use tools and techniques that minimize dust.

Container Management: Keep containers of titanomagnetite tightly sealed when not in use.

Post-Handling:

Decontamination: Clean all equipment and the work area thoroughly after use. Wet wiping or

HEPA-filtered vacuuming is preferred over dry sweeping.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Wash hands

thoroughly with soap and water after removing gloves.

Quantitative Data Summary
The following table provides key quantitative data for titanomagnetite and its primary

components. Occupational exposure limits are provided to guide risk assessment and control

measures.
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Parameter Value Source

Chemical Formula
Fe₂⁺Fe₂³⁺O₄ (Magnetite) /

FeTiO₃ (Ilmenite)
N/A

Appearance
Black or brownish-black

powder
[2]

Melting Point ~1,538 °C (2,800 °F) [5]

Density 4.8 - 5.1 g/mL at 25 °C [5]

OSHA PEL (Iron Oxide Fume) 10 mg/m³ (8-hr TWA) [6][8][9]

NIOSH REL (Iron Oxide) 5 mg/m³ (10-hr TWA) [6][10]

ACGIH TLV (Iron Oxide)
5 mg/m³ (respirable fraction, 8-

hr TWA)
[6]

OSHA PEL (Titanium Dioxide)
15 mg/m³ (total dust, 8-hr

TWA)
[3][4]

NIOSH REL (Fine Titanium

Dioxide)
2.4 mg/m³ (10-hr TWA) [4]

ACGIH TLV (Titanium Dioxide) 10 mg/m³ (8-hr TWA) [4]

OSHA PEL (Nuisance Dust -

Total)
15 mg/m³ (8-hr TWA) [11][12]

OSHA PEL (Nuisance Dust -

Respirable)
5 mg/m³ (8-hr TWA) [11]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; REL: Recommended

Exposure Limit; TLV: Threshold Limit Value.

Emergency Procedures
Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention if symptoms persist.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6] Seek medical attention if irritation persists.

[2]

Skin Contact: Wash the affected area with soap and water.[2][6] Remove contaminated

clothing.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek medical advice.

Disposal Plan
Titanomagnetite is not typically classified as hazardous waste.[2] However, disposal must be

conducted in accordance with all local, state, and federal regulations.

Collection: Carefully sweep or vacuum spilled material into a labeled, sealable container.[1]

Avoid generating dust during cleanup.

Containerization: Use a sturdy, leak-proof container for waste titanomagnetite.

Labeling: Clearly label the waste container as "Titanomagnetite Waste" or with its chemical

name.

Disposal: Contact your institution's Environmental Health and Safety (EHS) office for specific

disposal instructions. Do not dispose of in regular trash or down the drain unless explicitly

permitted by your EHS office.

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for safely handling titanomagnetite in

a laboratory setting.

Phase 1: Preparation Phase 2: Handling Phase 3: Post-Handling Phase 4: Disposal

Planning & Risk Assessment
(Review SDS)

Prepare Work Area
(Ventilation, Liners) Don Appropriate PPE Weighing & Transfer

(Minimize Dust) Decontaminate Work Area Remove PPE & Wash Hands Collect Waste in
Sealed Container Dispose via EHS Office
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Click to download full resolution via product page

Caption: Workflow for the safe handling of titanomagnetite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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